Cas no 1264043-66-4 (1-(3,5-Dimethylphenyl)-3-(ethoxycarbonyl)-4,5-dihydro-1H-pyrazole-5-carboxylic acid)

• Product Name: 1-(3,5-Dimethylphenyl)-3-(ethoxycarbonyl)-4,5-dihydro-1H-pyrazole-5-carboxylic acid
• CAS No: 1264043-66-4
• MF: C₁₅H₁₈N₂O₄
• MW: 290.314424037933
• CID: 4692291
• Update Time: 2025-10-31

1-(3,5-Dimethylphenyl)-3-(ethoxycarbonyl)-4,5-dihydro-1H-pyrazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(3,5-Dimethylphenyl)-3-(ethoxycarbonyl)-4,5-dihydro-1H-pyrazole-5-carboxylic acid

• Inchi： 1S/C15H18N2O4/c1-4-21-15(20)12-8-13(14(18)19)17(16-12)11-6-9(2)5-10(3)7-11/h5-7,13H,4,8H2,1-3H3,(H,18,19)
• InChI Key： GZHPJCSUDKVSTC-UHFFFAOYSA-N
• SMILES： OC(C1CC(C(=O)OCC)=NN1C1C=C(C)C=C(C)C=1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 439
• Topological Polar Surface Area: 79.2

Additional information on 1-(3,5-Dimethylphenyl)-3-(ethoxycarbonyl)-4,5-dihydro-1H-pyrazole-5-carboxylic acid

Introduction to 1-(3,5-Dimethylphenyl)-3-(ethoxycarbonyl)-4,5-dihydro-1H-pyrazole-5-carboxylic acid (CAS No. 1264043-66-4)

The compound 1-(3,5-Dimethylphenyl)-3-(ethoxycarbonyl)-4,5-dihydro-1H-pyrazole-5-carboxylic acid, identified by its CAS number 1264043-66-4, represents a significant advancement in the field of pharmaceutical chemistry. This molecule, characterized by its intricate structural framework, has garnered considerable attention due to its potential applications in medicinal chemistry and drug discovery. The presence of multiple functional groups, including an ester moiety and a pyrazole core, makes it a versatile scaffold for further chemical modifications and biological evaluations.

In recent years, the exploration of heterocyclic compounds has been a cornerstone in the development of novel therapeutic agents. The pyrazole scaffold, in particular, has demonstrated remarkable efficacy in various pharmacological contexts. Its ability to modulate biological pathways while maintaining structural stability has made it a preferred choice for medicinal chemists. The derivative 1-(3,5-Dimethylphenyl)-3-(ethoxycarbonyl)-4,5-dihydro-1H-pyrazole-5-carboxylic acid builds upon this foundation by incorporating substituents that enhance its pharmacokinetic properties and target specificity.

The 3-(ethoxycarbonyl) group in the molecule introduces a carboxylate functionality, which can participate in hydrogen bonding and ionic interactions with biological targets. This feature is particularly valuable in designing molecules that require precise binding to proteins or enzymes. Furthermore, the 3,5-Dimethylphenyl substituent adds rigidity to the structure, improving metabolic stability and reducing the likelihood of unwanted side reactions. These structural attributes collectively contribute to the compound's potential as a lead candidate for further development.

Current research in pharmaceutical chemistry increasingly emphasizes the importance of structure-activity relationships (SARs) in optimizing drug candidates. The 1-(3,5-Dimethylphenyl)-3-(ethoxycarbonyl)-4,5-dihydro-1H-pyrazole-5-carboxylic acid molecule serves as an excellent example of how strategic modifications can enhance a compound's biological activity. Studies have shown that derivatives of pyrazole with similar functional groups exhibit promising effects in models of inflammation, pain management, and neurodegenerative diseases. The compound's potential to interact with specific enzymes and receptors makes it a compelling candidate for therapeutic intervention.

One of the most exciting aspects of this compound is its versatility in synthetic chemistry. The presence of both an ester and a carboxylic acid group provides multiple points for further functionalization. This allows chemists to explore diverse derivatives by introducing additional substituents or by converting one functional group into another. Such flexibility is crucial in drug discovery pipelines, where rapid iteration and optimization are often necessary to identify compounds with optimal pharmacological profiles.

Recent advancements in computational chemistry have also enhanced the understanding of how 1-(3,5-Dimethylphenyl)-3-(ethoxycarbonyl)-4,5-dihydro-1H-pyrazole-5-carboxylic acid interacts with biological targets. Molecular docking studies and quantum mechanical calculations have provided insights into its binding affinity and mode of action. These computational approaches complement experimental data and have accelerated the process of identifying promising drug candidates. By integrating both experimental and computational methods, researchers can more efficiently screen large libraries of compounds and prioritize those with the highest potential for therapeutic success.

The compound's potential extends beyond traditional pharmaceutical applications. Its unique structural features make it suitable for use as an intermediate in the synthesis of more complex molecules. For instance, it could serve as a precursor for designing novel antiviral or anticancer agents. The ability to modify its core structure allows for fine-tuning its biological activity, making it adaptable to various therapeutic needs.

In conclusion,1-(3,5-Dimethylphenyl)-3-(ethoxycarbonyl)-4,5-dihydro-1H-pyrazole-5-carboxylic acid (CAS No. 1264043-66-4) represents a significant contribution to the field of medicinal chemistry. Its structural complexity, combined with its functional diversity, positions it as a valuable tool for drug discovery and development. As research continues to uncover new applications for this compound and its derivatives,1-(3-methylphenyl)-3(ethoxycarbonyl)pyrazolecarboxylic acid is poised to play an important role in shaping the future of pharmaceutical innovation.